Dimethylbenzyl-(3-sulfopropyl)ammonium, Inner Salt
Dimethylbenzyl-(3-sulfopropyl)ammonium, Inner Salt
Brand Name:
Vulcanchem
CAS No.:
81239-45-4
VCID:
VC0014690
InChI:
InChI=1S/C12H19NO3S/c1-13(2,9-6-10-17(14,15)16)11-12-7-4-3-5-8-12/h3-5,7-8H,6,9-11H2,1-2H3
SMILES:
C[N+](C)(CCCS(=O)(=O)[O-])CC1=CC=CC=C1
Molecular Formula:
C12H19NO3S
Molecular Weight:
257.35 g/mol
Dimethylbenzyl-(3-sulfopropyl)ammonium, Inner Salt
CAS No.: 81239-45-4
Reference Standards
VCID: VC0014690
Molecular Formula: C12H19NO3S
Molecular Weight: 257.35 g/mol
| CAS No. | 81239-45-4 |
|---|---|
| Product Name | Dimethylbenzyl-(3-sulfopropyl)ammonium, Inner Salt |
| Molecular Formula | C12H19NO3S |
| Molecular Weight | 257.35 g/mol |
| IUPAC Name | 3-[benzyl(dimethyl)azaniumyl]propane-1-sulfonate |
| Standard InChI | InChI=1S/C12H19NO3S/c1-13(2,9-6-10-17(14,15)16)11-12-7-4-3-5-8-12/h3-5,7-8H,6,9-11H2,1-2H3 |
| Standard InChIKey | MEJASPJNLSQOAG-UHFFFAOYSA-N |
| SMILES | C[N+](C)(CCCS(=O)(=O)[O-])CC1=CC=CC=C1 |
| Canonical SMILES | C[N+](C)(CCCS(=O)(=O)[O-])CC1=CC=CC=C1 |
| Synonyms | N,N-Dimethyl-N-(3-sulfopropyl)benzenemethanaminium Inner Salt;_x000B_NDSB-256 |
| PubChem Compound | 4386830 |
| Last Modified | Nov 11 2021 |
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